Thioflavin T
Thioflavin T
Thioflavine T is an organic chloride salt having 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium as the counterion. It is widely used to visualise and quantify the presence of amyloids, both in vitro and in vivo. It has a role as a fluorochrome, a histological dye and a geroprotector. It contains a thioflavin T cation.
Brand Name:
Vulcanchem
CAS No.:
2390-54-7
VCID:
VC0545218
InChI:
InChI=1S/C17H19N2S.ClH/c1-12-5-10-15-16(11-12)20-17(19(15)4)13-6-8-14(9-7-13)18(2)3;/h5-11H,1-4H3;1H/q+1;/p-1
SMILES:
CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-]
Molecular Formula:
C17H19N2S.Cl
C17H19ClN2S
C17H19ClN2S
Molecular Weight:
318.9 g/mol
Thioflavin T
CAS No.: 2390-54-7
Cat. No.: VC0545218
Molecular Formula: C17H19N2S.Cl
C17H19ClN2S
Molecular Weight: 318.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Thioflavine T is an organic chloride salt having 2-[4-(dimethylamino)phenyl]-3,6-dimethyl-1,3-benzothiazol-3-ium as the counterion. It is widely used to visualise and quantify the presence of amyloids, both in vitro and in vivo. It has a role as a fluorochrome, a histological dye and a geroprotector. It contains a thioflavin T cation. |
|---|---|
| CAS No. | 2390-54-7 |
| Molecular Formula | C17H19N2S.Cl C17H19ClN2S |
| Molecular Weight | 318.9 g/mol |
| IUPAC Name | 4-(3,6-dimethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylaniline;chloride |
| Standard InChI | InChI=1S/C17H19N2S.ClH/c1-12-5-10-15-16(11-12)20-17(19(15)4)13-6-8-14(9-7-13)18(2)3;/h5-11H,1-4H3;1H/q+1;/p-1 |
| Standard InChI Key | JADVWWSKYZXRGX-UHFFFAOYSA-M |
| SMILES | CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-] |
| Canonical SMILES | CC1=CC2=C(C=C1)[N+](=C(S2)C3=CC=C(C=C3)N(C)C)C.[Cl-] |
| Appearance | Solid powder |
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